Mogroside IVa

• Molecular Formula: C54H92O24
• Molecular Weight: 1125.3 g/mol
• InChI: InChI=1S/C54H92O24/c1-22(9-13-33(51(4,5)70)78-49-45(69)41(65)37(61)29(76-49)21-72-47-43(67)39(63)35(59)27(19-56)74-47)23-15-16-52(6)30-12-10-24-25(54(30,8)31(57)17-53(23,52)7)11-14-32(50(24,2)3)77-48-44(68)40(64)36(60)28(75-48)20-71-46-42(66)38(62)34(58)26(18-55)73-46/h10,22-23,25-49,55-70H,9,11-21H2,1-8H3/t22-,23-,25-,26-,27-,28-,29-,30+,31-,32+,33-,34-,35-,36-,37-,38+,39+,40+,41+,42-,43-,44-,45-,46-,47-,48+,49+,52+,53-,54+/m1/s1
• InChIKey: OKGRRPCHOJYNKX-APMSXLJSSA-N

Mogroside IVa (CAS 88901-41-1): Triterpenoid Glycoside Reference Standard for Sweetener Research and Enzyme Inhibition Studies

Mogroside IVa is a triterpenoid glycoside isolated from Siraitia grosvenorii (monk fruit/Luo Han Guo), belonging to the cucurbitane-type mogroside family [1]. It has the molecular formula C54H92O24 and a molecular weight of 1125.29 g/mol . Mogroside IVa functions as a non-nutritive sweetener and has documented biological activities including maltase inhibition and antioxidant effects . As a minor cucurbitane glycoside component in monk fruit extracts, it is available as an analytical reference standard with certified purity specifications for research applications in natural product chemistry, food science, and pharmacology .

✓ Certified reference standard for mogroside HPLC/LC-MS profiling

✓ Enzyme inhibitor probe for maltase mechanistic studies

✓ Glycosylation SAR compound in natural sweetener research

• [1] Jia, Z.; Yang, X. A minor, sweet cucurbitane glycoside from Siraitia grosvenorii. Natural Product Communications. 2009, 4(6), 769-772. PMID: 19634319. View Source

Why Mogroside IVa Cannot Be Substituted by Generic Mogroside Mixtures or Alternative Glycosides

Substituting Mogroside IVa with crude monk fruit extracts or other individual mogrosides introduces unacceptable variability in experimental outcomes. Crude extracts contain variable proportions of multiple mogrosides (V, IV, III, IIE, etc.) alongside other phytochemicals, confounding dose-response relationships and making cross-study replication impossible . Among individual mogrosides, glycosylation patterns differ substantially: Mogroside V contains five glucose units, while Mogroside IVa contains four, resulting in distinct sweetness profiles, enzyme inhibition kinetics, and metabolic stability [1]. Furthermore, the documented maltase inhibitory activity (IC50: 10 mM) for Mogroside IV is specific to this glycosylation pattern and cannot be assumed for other mogrosides without empirical validation . For applications requiring quantitative reproducibility—whether in analytical method development, enzyme assays, or pharmacological studies—certified single-compound reference material is non-negotiable.

Crude extract variability

Monk fruit extracts contain variable mogroside ratios, preventing reproducible dose-response and cross-study replication.

Glycosylation mismatch

Mogroside V differs by one glucose unit, altering sweetness intensity, enzyme kinetics and receptor-binding profiles.

Activity specificity

Maltase inhibition is attributed to Mogroside IVa glycosylation; other mogrosides require empirical validation before substitution.

• [1] Chen, L.; et al. Conformational Relationship between Mogroside Monomers and Sweet/Bitter Taste Receptors Based on Molecular Docking and Electronic Tongue Sensory Analysis. 2024. View Source

Mogroside IVa: Quantitative Differentiation Evidence Against Comparator Compounds

Mogroside IVa Maltase Inhibition Activity: IC50 Comparison with Acarbose

Mogrosides IV (including Mogroside IVa as the reference compound for this class measurement) exhibits maltase inhibitory activity with an IC50 of 10 mM . This is approximately 12,500-fold less potent than the pharmaceutical α-glucosidase inhibitor acarbose (reported IC50 against maltase ~0.8 µM), positioning Mogroside IVa not as a clinical enzyme inhibitor but as a structural probe for investigating mogroside-enzyme interactions and as a reference standard for natural product inhibitor screening [1]. The millimolar IC50 is consistent with its role as a dietary sweetener component rather than a potent pharmacological agent, establishing clear context for experimental expectations.

Maltase IC₅₀

Cross-study comparable

10 mM (Mogroside IVa) vs ~0.8 µM (acarbose)

Supports enzyme interaction probe context; not a clinical antidiabetic agent.

~12,500-fold lower inhibition consistent with dietary sweetener role.

Evidence Dimension	Maltase inhibitory activity (IC50)
Target Compound Data	IC50: 10 mM
Comparator Or Baseline	Acarbose: IC50 ~0.8 µM against maltase (literature value for pharmaceutical comparator)
Quantified Difference	~12,500-fold lower potency than acarbose
Conditions	In vitro maltase enzyme inhibition assay; Mogrosides IV measured as compound class

Why This Matters

Knowing the exact millimolar IC50 prevents researchers from mischaracterizing Mogroside IVa as a potent antidiabetic agent and supports proper experimental design for enzyme studies.

• [1] DiNicolantonio, J.J.; Bhutani, J.; O'Keefe, J.H. Acarbose: safe and effective for lowering postprandial hyperglycaemia and improving cardiovascular outcomes. Open Heart. 2015, 2, e000327. View Source

Mogroside IVa Analytical Purity Specifications: Vendor Certification Data

Multiple vendors certify Mogroside IVa at HPLC purity ≥98%, with specific batch certifications providing exact values: TargetMol (98.08% ), AbMole (>99.0% ), and reported protocol-grade material at 98.77% . This is substantially higher than the purity of crude mogroside mixtures or bulk monk fruit extracts (typically 50-80% total mogrosides with undefined individual compound distribution), and also exceeds the purity of Mogroside VI reference material (91.07%) in the same vendor panel . Higher certified purity ensures accurate quantification in analytical method development and reduces confounding from unknown impurities in biological assays.

HPLC Purity

Data to verify

98.08% – >99.0% (vendor CoA)

Higher certified purity may support accurate quantification in analytical methods.

Mogroside VI purity (91.07%) reported in same vendor panel; batch-specific CoA review recommended.

Evidence Dimension	HPLC purity certification
Target Compound Data	98.08% to >99.0% (vendor-dependent)
Comparator Or Baseline	Mogroside VI (same panel): 91.07% purity; Crude monk fruit extracts: 50-80% total mogrosides
Quantified Difference	Mogroside IVa purity exceeds Mogroside VI by ~7-8 percentage points
Conditions	HPLC-DAD and/or HPLC-ELSD analysis; vendor Certificate of Analysis (CoA)

Why This Matters

Higher certified purity of Mogroside IVa relative to other reference mogrosides reduces batch-to-batch variability and improves quantitative accuracy in analytical applications.

Mogroside IVa vs. Mogroside V: Structural and Functional Differentiation Based on Glycosylation

Mogroside IVa (C54H92O24, MW 1125.29) differs from the more abundant Mogroside V (C60H102O29, MW 1285.42) by one glucose unit in its glycosylation pattern [1]. This structural difference correlates with functional differentiation: sweetness intensity studies of mogrosides demonstrate that sweetness correlates with the number of glucose groups in the glycoside structure [2]. While Mogroside V is reported as approximately 250-300 times sweeter than sucrose, iso-mogroside V (a structural variant) was determined to be approximately 500 times sweeter than 0.5% (w/v) sucrose, demonstrating that specific glycosylation arrangements dramatically alter functional properties [3]. Therefore, Mogroside IVa cannot be considered functionally equivalent to Mogroside V in sweetener applications or receptor-binding studies.

Glycosylation

Class-level inference

4 glucose units (Mogroside IVa) vs 5 glucose units (Mogroside V)

Glycosylation pattern correlates with sweetness and receptor-binding profiles.

Sweetness varies with glucose count in mogroside family; functional equivalence should not be assumed.

Evidence Dimension	Molecular structure and functional correlation
Target Compound Data	Mogroside IVa: C54H92O24, MW 1125.29, 4 glucose units
Comparator Or Baseline	Mogroside V: C60H102O29, MW 1285.42, 5 glucose units; iso-Mogroside V: ~500× sweeter than 0.5% sucrose
Quantified Difference	One glucose unit difference in glycosylation; sweetness varies with glucose number
Conditions	Structural analysis by NMR and LCMS; sweetness assessed via sensory evaluation

Why This Matters

Structural distinction from Mogroside V requires researchers to use the correct, certified compound rather than assuming functional interchangeability.

• [1] ChEBI. Mogroside IVA (CHEBI:229958) and Mogroside V (CHEBI:229959) Database Entries. View Source
• [2] Chen, L.; et al. Conformational Relationship between Mogroside Monomers and Sweet/Bitter Taste Receptors Based on Molecular Docking and Electronic Tongue Sensory Analysis. 2024. View Source
• [3] Jia, Z.; Yang, X. A minor, sweet cucurbitane glycoside from Siraitia grosvenorii. Natural Product Communications. 2009, 4(6), 769-772. View Source

Mogroside IVa Cytotoxicity Profile: Differentiated from 11-Oxomogroside IVa in Cancer Cell Assays

11-Oxomogroside IVa, an oxidized derivative isolated from unripe monk fruit, exhibits measurable cytotoxicity against SMMC-7721 tumor cells with an IC50 of 288 μg/mL . In contrast, Mogroside IVa (the non-oxidized parent compound) is not reported to possess significant cytotoxicity at comparable concentrations in the available literature, and is instead characterized primarily for sweetener, antioxidant, and mild enzyme inhibitory properties . This oxidation-state-dependent cytotoxicity differentiation means that procurement of the correct compound (Mogroside IVa vs. 11-oxo derivative) is critical for studies investigating anticancer activity versus sweetener or metabolic research applications.

Cytotoxicity (SMMC-7721)

Data to verify

No significant cytotoxicity reported vs 11-Oxomogroside IVa IC₅₀ 288 µg/mL

Oxidation-state-dependent cytotoxicity profile; correct procurement essential for cell-based studies.

Parent compound characterized for sweetener/antioxidant properties; cytotoxicity context derived from derivative.

Evidence Dimension	Cytotoxicity against SMMC-7721 tumor cells
Target Compound Data	Mogroside IVa: Not reported to exhibit significant cytotoxicity (characterized for sweetener/antioxidant properties)
Comparator Or Baseline	11-Oxomogroside IVa: IC50 288 μg/mL against SMMC-7721 cells
Quantified Difference	Qualitative difference: oxidized derivative shows measurable cytotoxicity; parent compound does not
Conditions	SMMC-7721 tumor cell line cytotoxicity assay

Why This Matters

Procurement of the correct compound (Mogroside IVa vs. 11-oxo derivative) is essential for experimental validity in cancer research applications.

Validated Application Scenarios for Mogroside IVa Based on Quantitative Evidence

Analytical Method Development and HPLC Reference Standard

Mogroside IVa at certified purity (≥98% to >99.0% by HPLC-DAD/ELSD) serves as a reliable reference standard for developing and validating quantitative analytical methods for mogroside profiling in monk fruit extracts and finished products [1]. The high purity specification reduces quantification error compared to lower-purity reference materials such as Mogroside VI (91.07%) . Researchers should select vendors providing batch-specific Certificates of Analysis (CoA) with HPLC chromatograms to ensure traceability and reproducibility in method validation studies [1].

In Vitro Maltase Enzyme Inhibition Studies

Mogroside IVa is suitable as a reference compound in in vitro maltase inhibition assays, with a documented IC50 of 10 mM [1]. This established baseline enables researchers to benchmark the inhibitory potency of novel mogroside derivatives or structurally modified glycosides. Given the millimolar IC50, experimental designs should incorporate appropriate positive controls (e.g., acarbose at sub-micromolar concentrations) to validate assay sensitivity and provide meaningful comparative data . The compound is not intended for therapeutic antidiabetic applications but rather for mechanistic enzyme interaction studies.

Natural Product Structure-Activity Relationship (SAR) Studies

The defined structure of Mogroside IVa (C54H92O24, four glucose units, MW 1125.29) makes it an essential comparator in SAR studies investigating how glycosylation patterns modulate sweetener potency, receptor binding, and biological activity within the mogroside family [1]. As sweetness intensity correlates with glucose group number , Mogroside IVa provides a specific reference point for mapping the relationship between glycoside structure and functional properties, particularly when compared against Mogroside V (five glucose units) or iso-mogroside V (~500× sweeter than 0.5% sucrose) [2].

Quality Control of Monk Fruit-Derived Ingredients

Procurement of certified Mogroside IVa reference material supports identity testing and quantitative analysis in quality control workflows for monk fruit extracts and sweetener formulations. The compound is specifically identified among the five known mogrosides isolated from Siraitia grosvenorii [1]. Use of single-compound reference standards with documented purity (>98%) enables accurate peak identification and quantification in HPLC-UV/ELSD or LC-MS analysis, which is not achievable with crude extracts containing undefined mogroside distributions .

Application

Selection Property

Validation Focus

HPLC Analytical Method Development

Certified purity specification

Quantification accuracy and traceability

In Vitro Maltase Inhibition Assays

Established inhibition baseline

Assay sensitivity with comparator benchmarking

Natural Sweetener SAR Studies

Defined glycosylation profile

Structure-sweetness correlation mapping

Monk Fruit QC Testing

Single-compound reference identity

Peak identification in HPLC/LC-MS

• [1] Jia, Z.; Yang, X. A minor, sweet cucurbitane glycoside from Siraitia grosvenorii. Natural Product Communications. 2009, 4(6), 769-772. View Source
• [2] Chen, L.; et al. Conformational Relationship between Mogroside Monomers and Sweet/Bitter Taste Receptors. 2024. View Source